4-(3-Indolyl)-1-(2-phthalimidoethyl)piperidine

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-[2-[4-(1H-indol-3-yl)piperidin-1-yl]ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C23H23N3O2/c27-22-18-6-1-2-7-19(18)23(28)26(22)14-13-25-11-9-16(10-12-25)20-15-24-21-8-4-3-5-17(20)21/h1-8,15-16,24H,9-14H2
• InChI Key: VIGMLAAKWQNCMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CNC3=CC=CC=C32)CCN4C(=O)C5=CC=CC=C5C4=O

Description

4-(3-Indolyl)-1-(2-phthalimidoethyl)piperidine is a useful research compound. Its molecular formula is C23H23N3O2 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(3-indolyl)piperidine (7.88 g), N-(2-bromoethyl)phthalimide (10.0 g) and sodium hydrogen carbonate (3.64 g) in dry N,N-dimethylformamide (93 ml) was heated at 68°-74° C. for 4 hours. After cooling, the reaction mixture was poured into ice-water (1,000 ml). The resulting precipitate was collected by filtration and washed with methanol to give 1-(2-phthalimidoethyl)-4-(3-indolyl)piperidine (5.53 g).